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Compound of Interest

Compound Name: Biotin-PEG4-OH

Cat. No.: B15543230

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data, handling precautions, and
experimental considerations for Biotin-PEG4-OH (CAS: 1217609-84-1). The information is
intended to ensure the safe and effective use of this reagent in a laboratory setting for research
and development purposes.

Chemical and Physical Properties

Biotin-PEG4-OH is a biotinylation reagent that contains a polyethylene glycol (PEG) spacer
arm. This hydrophilic spacer enhances the solubility of the molecule in aqueous solutions.[1]
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Property Value Source
CAS Number 1217609-84-1 [2]
Molecular Formula C18H33N306S [21[31[4]
Molecular Weight 419.54 g/mol [21[31[4]
White to off-white solid, may
Appearance _ [1]
be sticky
Solubility Soluble in water and DMSO [1]

Store at -20°C for long-term
Storage o [3]
storage and avoid light.

Safety and Toxicology

According to the available Safety Data Sheet (SDS), Biotin-PEG4-OH is not classified as a
hazardous substance. However, as with any chemical reagent, it should be handled with care,
and appropriate safety precautions should be taken.

Toxicological Data Summary:

Quantitative toxicological data such as LD50 (median lethal dose) and LC50 (median lethal
concentration) for Biotin-PEG4-OH are not readily available in the reviewed literature.
However, information on its constituent parts, biotin and polyethylene glycol, provides insight
into its expected low toxicity profile.

 Biotin: Biotin is a water-soluble vitamin with low acute oral toxicity in animal studies.[5][6] It is
rapidly metabolized and excreted.[5][6] While generally considered safe, high doses may
have some effects, though no upper limit for intake has been established due to a lack of
evidence for toxicity at high levels in humans.[5][7]

» Polyethylene Glycol (PEG): PEGs are considered biologically inert polymers with low toxicity.
[8][9] They are widely used in pharmaceutical and commercial products.[8]

Based on the low toxicity of its components, Biotin-PEG4-OH is expected to have a low hazard
potential.
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Handling Precautions and Personal Protective
Equipment (PPE)

Adherence to standard laboratory safety protocols is essential when handling Biotin-PEG4-
OH. The following handling precautions and personal protective equipment are recommended:

Precaution/PPE Recommendation

Work in a well-ventilated area. For procedures
Engineering Controls that may generate dust, a chemical fume hood

should be used.

Safety glasses or goggles should be worn to

Eye Protection
protect from splashes.

) Chemical-resistant gloves (e.g., nitrile) are
Hand Protection )
recommended to prevent skin contact.

A laboratory coat should be worn to protect skin

Skin and Body Protection )
and clothing.

Avoid inhalation of dust. Do not eat, drink, or
Hygiene Measures smoke in the laboratory. Wash hands thoroughly

after handling.

Experimental Protocols and Workflows

While a specific, detailed experimental protocol for a key experiment involving Biotin-PEG4-
OH was not found in the available search results, a general workflow for its use in
bioconjugation can be inferred from its chemical structure and the protocols of similar
biotinylation reagents. The primary hydroxyl group (-OH) on the PEG spacer can be activated
or modified for conjugation to various functional groups on target molecules.

Below are graphical representations of standard laboratory workflows applicable to handling
chemical reagents like Biotin-PEG4-OH.
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General Handling Workflow for Biotin-PEG4-OH

Preparation

Review Safety Data Sheet (SDS)

:

Don Personal Protective Equipment (PPE)

:

Prepare a clean and designated workspace

Handling

Allow reagent to equilibrate to room temperature

:

Weigh the required amount in a fume hood

:

Dissolve in an appropriate solvent (e.g., water, DMSO)

Reaction

Add to the reaction mixture

:

Incubate under appropriate conditions

Cleanup & Storage

Decontaminate workspace

: :

Dispose of waste according to regulations Store remaining reagent at -20°C

Click to download full resolution via product page

General Handling Workflow for Biotin-PEG4-OH
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Spill Response Procedure

Evacuate immediate area if necessary

;

Notify supervisor and EH&S

:

Don appropriate PPE

;

Contain the spill with absorbent material

Solid Spill Liquid Spill

Cleanup

For solid: Gently sweep into a container For liquid: Use inert absorbent material

y y

Place in a sealed, labeled waste container

l

Decontaminate the spill area

}

Dispose of waste as hazardous material

Click to download full resolution via product page

Spill Response Procedure
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Waste Disposal Workflow

Waste Generated

Solid Waste Liquid Waste
Unused reagent, contaminated labware Solutions containing Biotin-PEG4-OH
Y Y
Place in a labeled, sealed container for solid chemical waste Collect in a labeled, sealed container for liquid chemical waste

Y A\

Store waste in a designated secondary containment area

A

Arrange for disposal through institutional Environmental Health & Safety (EH&S)

!
Copmterome
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to Biotin-PEG4-OH: Safety,
Handling, and Experimental Considerations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15543230#biotin-peg4-oh-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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